Cas no 22574-45-4 (9H-Pyrido[3,4-b]indole,6-methoxy-1,9-dimethyl-, hydrochloride (1:?))

• Product Name: 9H-Pyrido[3,4-b]indole,6-methoxy-1,9-dimethyl-, hydrochloride (1:?)
• CAS No: 22574-45-4
• MF: C₁₄H₁₅ClN₂O
• MW: 262.734702348709
• CID: 260604
• PubChem ID: 211173
• Update Time: 2025-04-19

9H-Pyrido[3,4-b]indole,6-methoxy-1,9-dimethyl-, hydrochloride (1:?) Chemical and Physical Properties

Names and Identifiers

• 9H-Pyrido[3,4-b]indole,6-methoxy-1,9-dimethyl-, hydrochloride (1:?)
• 6-methoxy-1,9-dimethylpyrido[3,4-b]indole,hydrochloride
• 9H-Pyrido(3,4-b)indole, 1,9-dimethyl-6-methoxy-, monohydrochloride
• 1,9-Dimethyl-6-methoxy-9H-pyrido(3,4-b)indole monohydrochloride
• DTXSID50177099
• 22574-45-4

• Inchi： 1S/C14H14N2O.ClH/c1-9-14-11(6-7-15-9)12-8-10(17-3)4-5-13(12)16(14)2;/h4-8H,1-3H3;1H
• InChI Key： FARNIQWRRJCWOC-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1C=CC2=C(C=1)C1C=CN=C(C)C=1N2C

Computed Properties

• Exact Mass: 262.08745
• Monoisotopic Mass: 262.0872908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 283
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27Ų

Experimental Properties

• PSA: 27.05

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Harmala alkaloids Harmala alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Harmala alkaloids